Cas no 4233-33-4 (4-Phenyl-1,2,4-triazoline-3,5-dione)

• Product Name: 4-Phenyl-1,2,4-triazoline-3,5-dione
• CAS No: 4233-33-4
• MF: C₈H₅N₃O₂
• MW: 175.144201040268
• MDL: MFCD00003148
• CID: 331412
• PubChem ID: 24856961
• Update Time: 2025-05-24

4-Phenyl-1,2,4-triazoline-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-Phenyl-3H-1,2,4-triazole-3,5(4H)-dione
• 4-Phenyl-1,2,4-triazoline-3,5-dione
• 3,5-DIHYDRO-4-PHENYL-4H-1,2,4-TRIAZOLE-3,5-DIONE
• 4-Phenyl-1,2,3-triaz
• 4-Phenyl-1,2,3-triazoline-3,5-dione
• 4-phenyl-1,2,4-triazole-3,5-dione
• PTAD
• 4-Phenyl-3H-1,2,4-triazole-3,5(4H)-dione,PTAD
• 3H-1,2,4-Triazole-3,5(4H)-dione, 4-phenyl-
• SCHEMBL447260
• AMY25151
• MFCD00003148
• NSC-150362
• BCP22712
• SY019495
• Q905685
• N-Phenylazodicarboxylic Imide
• A825856
• NCGC00247001-01
• NSC150362
• ISULLEUFOQSBGY-UHFFFAOYSA-N
• FT-0619393
• EINECS 224-191-7
• UNII-V3X3G4TFG6
• CS-W017464
• AKOS015840708
• 4-Phenyl-1,2,4-triazoline-3,5-dione, for HPLC derivatization, >=98.0% (CHN)
• 4-Phenyl-1,2,4-triazoline-3,5-dione, 97%
• P1184
• CHEMBL1354682
• T72459
• Triazolidinedione Derivative 35
• 4-phenyl-1,2,4-triazolin-3,5-dione
• 4233-33-4
• SMR000568397
• 4-phenyl-4,5-dihydro-3H-1,2,4-triazole-3,5-dione
• HMS2231D03
• AC-30719
• NS00031156
• AS-64429
• AKOS025243308
• DTXSID00195142
• NSC 150362
• N-phenyl-1,3,4-triazole-2,5-dione
• BDBM7836
• N-Phenyl-1,3,5-triazoline-2,4-dione
• 1-(9H-FLUOREN-9-YL)PIPERAZINEDIHYDROCHLORIDE
• 4-PHENYL-1 pound not2 pound not4-TRIAZOLINE-3 pound not5-DIONE
• V3X3G4TFG6
• 4-phenyl-[1,2,4]triazole-3,5-dione
• 4-Phenyldehydrourazole
• MLS001074866
• DTXCID10117633
• Azodicarboxylic Acid N-Phenylimide
• DB-017444
• 4-phenyl-4H-1,2,4-triazole-3,5-dione

• MDL： MFCD00003148
• Inchi： 1S/C8H5N3O2/c12-7-9-10-8(13)11(7)6-4-2-1-3-5-6/h1-5H
• InChI Key： ISULLEUFOQSBGY-UHFFFAOYSA-N
• SMILES： O=C1N=NC(N1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 175.03800
• Monoisotopic Mass: 175.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• Color/Form: Red crystals
• Melting Point: 165-170 °C (dec.) (lit.)
• Boiling Point: 263.8℃/760mmHg
• PSA: 62.10000
• LogP: 1.13500
• Solubility: Uncertain
• Sensitiveness: Sensitive to air

4-Phenyl-1,2,4-triazoline-3,5-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 4-Phenyl-1,2,4-triazoline-3,5-dione

Recent Advances in the Application of 4-Phenyl-1,2,4-triazoline-3,5-dione (CAS: 4233-33-4) in Chemical Biology and Pharmaceutical Research

4-Phenyl-1,2,4-triazoline-3,5-dione (PTAD, CAS: 4233-33-4) has emerged as a versatile reagent in chemical biology and pharmaceutical research due to its unique reactivity and applications in selective labeling, bioconjugation, and drug discovery. Recent studies have highlighted its role in probing protein-protein interactions, modifying biomolecules, and developing novel therapeutic agents. This research brief synthesizes the latest findings on PTAD, focusing on its chemical properties, mechanisms of action, and potential applications in the biomedical field.

A 2023 study published in Journal of the American Chemical Society demonstrated PTAD's efficacy as a dienophile in Diels-Alder reactions for site-specific protein modification. The research team utilized PTAD to selectively label lysine residues in complex biological systems, enabling high-resolution imaging and proteomic analysis. This approach offers advantages over traditional methods, such as NHS esters, due to its faster kinetics and reduced off-target effects. The study also revealed PTAD's compatibility with live-cell imaging, opening new avenues for real-time monitoring of cellular processes.

In pharmaceutical development, PTAD has shown promise as a key intermediate in the synthesis of heterocyclic compounds with potential therapeutic activity. A recent patent application (WO2023056421) describes PTAD-derived triazolinedione compounds as potent inhibitors of inflammatory cytokines, with demonstrated efficacy in preclinical models of autoimmune diseases. The molecular docking studies included in this work suggest that PTAD derivatives can selectively bind to the active sites of pro-inflammatory enzymes, offering a potential new class of anti-inflammatory agents.

Advances in analytical chemistry have also benefited from PTAD applications. Researchers at ETH Zürich developed a PTAD-based derivatization method for the sensitive detection of unsaturated lipids in mass spectrometry (Analytical Chemistry, 2024). The method leverages PTAD's [4+2] cycloaddition with carbon-carbon double bonds, enabling comprehensive lipidome analysis with femtomolar sensitivity. This technique has particular relevance for studying lipid metabolism disorders and membrane biology.

Despite these promising developments, challenges remain in optimizing PTAD's stability and selectivity for clinical applications. A recent review in Chemical Science (2024) discusses strategies to improve PTAD's pharmacokinetic properties through structural modifications, including the development of water-soluble derivatives and targeted delivery systems. These innovations aim to expand PTAD's utility while minimizing potential side effects in therapeutic contexts.

The growing body of research on PTAD (4233-33-4) underscores its importance as a multifunctional tool in chemical biology and drug discovery. Future directions may include the development of PTAD-based theranostic agents and its integration with emerging technologies like CRISPR-Cas9 systems for precision genome editing. As research continues, PTAD derivatives are poised to make significant contributions to both fundamental science and translational medicine.